Cas no 389810-97-3 ((2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate)

• Product Name: (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate
• CAS No: 389810-97-3
• MF: C₁₆H₁₂FNO₅
• MW: 317.268588066101
• CID: 5330532
• PubChem ID: 1089233
• Update Time: 2025-11-01

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS000418750
• F6609-4221
• 2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl 2-fluorobenzoate
• STL195673
• 389810-97-3
• 2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl 2-fluorobenzoate
• SR-01000366311
• SR-01000366311-1
• [(2H-1,3-BENZODIOXOL-5-YL)CARBAMOYL]METHYL 2-FLUOROBENZOATE
• (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate

• Inchi： 1S/C16H12FNO5/c17-12-4-2-1-3-11(12)16(20)21-8-15(19)18-10-5-6-13-14(7-10)23-9-22-13/h1-7H,8-9H2,(H,18,19)
• InChI Key： GDSYNZDCRNXEDB-UHFFFAOYSA-N
• SMILES： C(OCC(NC1=CC=C2OCOC2=C1)=O)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 317.06995065g/mol
• Monoisotopic Mass: 317.06995065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.3±50.0 °C(Predicted)
• pka: 11.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate

Comprehensive Analysis of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate (CAS No. 389810-97-3)

The compound (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate (CAS No. 389810-97-3) is a specialized organic molecule with a unique structural framework. Its molecular formula integrates a benzodioxole moiety linked to a fluorobenzoate ester through a carbamoylmethyl bridge. This configuration endows the compound with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the fluorine atom enhances its metabolic stability, while the benzodioxole ring contributes to its potential bioactivity.

In recent years, the demand for fluorinated compounds has surged due to their applications in drug discovery and material science. Researchers frequently search for terms like "fluorobenzoate derivatives" and "benzodioxole-based molecules" to explore their therapeutic potential. The compound 389810-97-3 aligns with these trends, as its structure suggests possible interactions with biological targets such as enzymes or receptors. Its carbamate linkage further broadens its utility, as similar functional groups are found in FDA-approved drugs for neurological and inflammatory conditions.

From a synthetic chemistry perspective, (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate exemplifies modern strategies in heterocyclic chemistry. The incorporation of both electron-withdrawing (fluorine) and electron-donating (benzodioxole) groups creates a balanced electronic profile, which is crucial for optimizing solubility and bioavailability. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such compounds to refine drug candidates. Notably, the ester group in this molecule offers a site for further derivatization, enabling the development of prodrugs or targeted delivery systems.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing emphasis on green chemistry, researchers are investigating sustainable synthesis routes for fluorinated benzodioxoles. Questions like "How to reduce waste in fluorobenzoate production?" or "Biodegradability of benzodioxole derivatives" reflect growing user inquiries. While CAS 389810-97-3 is not classified as hazardous, its ecological impact warrants scrutiny—a topic aligning with global trends toward eco-friendly chemical design.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques commonly searched by quality control professionals. The 2-fluorobenzoate segment produces distinct spectroscopic signatures, aiding in purity assessment. Moreover, computational tools like molecular docking are employed to predict its binding affinity, a method gaining traction in virtual screening workflows. Such interdisciplinary approaches underscore the compound's versatility across pharmacology, materials science, and analytical chemistry.

In conclusion, (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 2-fluorobenzoate represents a compelling case study in contemporary chemical research. Its structural features address multiple user-search priorities, from "fluorine in drug design" to "benzodioxole applications". As innovation in small-molecule therapeutics advances, this compound's role in fostering new discoveries remains a dynamic area for exploration.